Cas no 1249516-74-2 (Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)-)

• Product Name: Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)-
• CAS No: 1249516-74-2
• MF: C₁₂H₁₇ClO₂S
• MW: 260.780181646347
• CID: 5167792
• Update Time: 2025-06-25

Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isobutylphenyl)ethane-1-sulfonyl chloride
• 1-[4-(2-methylpropyl)phenyl]ethane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)-

• Inchi： 1S/C12H17ClO2S/c1-9(2)8-11-4-6-12(7-5-11)10(3)16(13,14)15/h4-7,9-10H,8H2,1-3H3
• InChI Key： XKTZUUBROYFQKP-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC(=CC=1)CC(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)-

Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- (CAS No. 1249516-74-2): A Comprehensive Overview

Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)-, identified by its CAS number 1249516-74-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, belonging to the class of sulfonyl chlorides, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structure of Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- consists of a benzene ring substituted with a methanesulfonyl chloride group at the α-position and an isobutyl group at the 4-position. This specific arrangement imparts distinct reactivity and functionalization possibilities, making it a versatile building block in organic synthesis. The presence of the sulfonyl chloride moiety enhances its utility as a synthetic intermediate, facilitating the formation of sulfonamides, sulfonates, and other derivatives essential in medicinal chemistry.

In recent years, the demand for specialized intermediates like Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- has surged due to their applications in developing novel therapeutic agents. The pharmaceutical industry has been exploring new ways to leverage sulfonyl chloride compounds for their broad spectrum of biological activities. For instance, sulfonyl chlorides are widely used in the synthesis of sulfonamide antibiotics, which have been pivotal in treating various bacterial infections.

One of the most notable applications of Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. By modifying the structure of kinase inhibitors with sulfonyl chloride derivatives, researchers can enhance their binding affinity and selectivity. Recent studies have demonstrated that incorporating sulfonyl groups into kinase inhibitors can lead to more potent and less toxic drugs.

The synthetic utility of Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- extends beyond pharmaceuticals into agrochemicals and materials science. In agrochemicals, sulfonyl chloride compounds are used to synthesize herbicides and pesticides that exhibit high efficacy with low environmental impact. Additionally, these compounds find applications in polymer chemistry, where they serve as crosslinking agents and modifiers to enhance material properties.

The chemical reactivity of Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- allows for diverse functionalization strategies. The sulfonyl chloride group readily reacts with nucleophiles such as amines and alcohols to form sulfonamides and esters, respectively. These reactions are fundamental in constructing complex molecular architectures essential for drug design. Moreover, the compound's stability under various reaction conditions makes it an ideal candidate for multi-step synthetic routes.

In academic research, Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- has been employed in studying reaction mechanisms and developing new synthetic methodologies. Researchers have utilized this compound to explore catalytic processes that improve efficiency and sustainability in organic synthesis. For example, recent work has focused on developing transition metal-catalyzed reactions that utilize sulfonyl chlorides as key intermediates.

The industrial production of Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- involves carefully controlled chemical processes to ensure high purity and yield. Manufacturers employ advanced purification techniques such as recrystallization and distillation to meet the stringent requirements of pharmaceutical applications. Quality control measures are implemented at every stage to guarantee consistency and reliability for researchers and manufacturers alike.

The environmental impact of producing and using Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods are being explored as alternatives to traditional chemical synthesis. These approaches align with global initiatives to promote sustainable chemistry practices.

The future prospects of Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)- in research and industry appear promising. As our understanding of molecular interactions deepens, new applications for this compound are likely to emerge. Advances in computational chemistry and artificial intelligence are also expected to enhance the design and optimization of sulfonyl chloride-based drugs.

In conclusion, Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropyl)-, with its CAS number 1249516-74-2, represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers across various disciplines. As scientific innovation continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.